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Get Quote

The table below compiles the key identified properties of Chloroquine N-oxide from the scientific literature.

Aspect Details

Identification Major oxidative degradation product of Chloroquine [1] [2]

Structure N-oxide formed at the tertiary amine nitrogen of the side chain, not the
quinoline ring [2]

IUPAC Name 4-(7-chloroquinolin-4-ylamino)-N,N-diethylpentan-1-amine oxide [1]

Key Analytical
Techniques

HPLC, FT-IR, 1H NMR, 13C NMR, 2D NMR (HSQC), Mass Spectrometry [1] [2]

Mass Spectral Data
Context

Mass spectral data was one of several techniques used to confirm the structure

[1] [2]. A specific mass value is mentioned in one study: Exact mass: 347.1751
[1].

Experimental Context and Workflow

Chloroquine N-oxide was identified and characterized through a defined experimental process, which you

can follow to replicate or understand the findings.
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Structural Elucidation Techniques

Start: Oxidative Stress Study

Subject Chloroquine to
Oxidative Stress (H₂O₂)

Monitor Degradation
via HPLC

Isolate Major Degradation
Product via Column Chromatography

Structural Elucidation

Synthesize Chloroquine N-oxide
for ComparisonMass Spectrometry NMR Spectroscopy

(¹H, ¹³C, 2D-HSQC) Infrared Spectroscopy (FT-IR) Ultraviolet Spectroscopy (UV)

Confirm Structure Match
(HPLC, IR, NMR, MS)

Confirmed Identification
of Chloroquine N-oxide

Click to download full resolution via product page

Experimental workflow for identifying Chloroquine N-oxide
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The oxidative degradation of chloroquine was primarily conducted using hydrogen peroxide (H₂O₂) [1].

After isolation, the structure was confirmed using a suite of spectroscopic techniques, with mass

spectrometry providing crucial data on the molecular mass and fragmentation pattern [1] [2].

Key Insights for Researchers

For your research and development work, consider these practical points from the studies:

Analytical Challenge: The isolation and identification of this degradation product, present in small

quantities, is noted as a significant challenge in drug development [1].
Synthesis: Researchers developed an efficient synthetic method for Chloroquine N-oxide that does

not require chromatographic purification, which could be valuable for producing analytical standards
[2].

Regulatory Importance: Identifying and controlling such degradation products is critical for drug
safety and is required by regulatory authorities like the ICH [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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